Cas no 72715-02-7 (Ilicol)

Ilicol Properties

Names and Identifiers

• Ilicol
• (1R,4aR,7R)-7-(3-Hydroxy-1-propen-2-yl)-1,4a-dimethyldecahydro-1- naphthalenol
• Ilicic alcohol
• 4alphaH-Eudesm-11(13)-ene-4,12-diol
• 11(13)-Eudesmene-4
• [ "11(13)-Eudesmene-4", "12-diol" ]
• 4H-Eudesm-11(13)-ene-4,12-diol; Ilicic alcohol
• 72715-02-7
• FS-8994
• CHEMBL456866
• CS-0024442
• AKOS032948997
• (1R,4aR,7R,8aR)-7-(3-hydroxyprop-1-en-2-yl)-1,4a-dimethyl-2,3,4,5,6,7,8,8a-octahydronaphthalen-1-ol
• HY-N4014
• Iliciol
• [2R-(2alpha,4aalpha,8beta,8abeta)]-Decahydro-8-hydroxy-4a,8-dimethyl-b-methylene-2-naphthaleneethanol
• DA-74438
• +Expand

• InChIKey： RMARCXQAHOJNRB-KBUPBQIOSA-N
• Inchi： InChI=1S/C15H26O2/c1-11(10-16)12-5-8-14(2)6-4-7-15(3,17)13(14)9-12/h12-13,16-17H,1,4-10H2,2-3H3/t12-,13-,14-,15-/m1/s1
• SMILES： CC12CCCC(C1CC(CC2)C(=C)CO)(C)O

Computed Properties

• Exact Mass: 238.193280068g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 238.193280068g/mol
• Heavy Atom Count: 17
• Complexity: 312
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 2.89240
• PSA: 40.46000
• Boiling Point: 350.9±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 158.5±17.8 °C
• Color/Form: Cryst.
• Density: 1.0±0.1 g/cm3